Cas no 1391247-63-4 (Methyl 2-(3-aminocyclohexyl)acetate)

• Product Name: Methyl 2-(3-aminocyclohexyl)acetate
• CAS No: 1391247-63-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD01861747
• CID: 5685430
• PubChem ID: 69926407
• Update Time: 2023-09-16

Methyl 2-(3-aminocyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• 1391247-63-4
• SCHEMBL6881676
• methyl 2-(3-aminocyclohexyl)acetate
• EN300-24204989
• Methyl 2-(3-aminocyclohexyl)acetate

• MDL： MFCD01861747
• Inchi： 1S/C9H17NO2/c1-12-9(11)6-7-3-2-4-8(10)5-7/h7-8H,2-6,10H2,1H3
• InChI Key： ZBULWEPSBNFXMB-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCCC(C1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives